Cas no 84-76-4 (Dinonyl phthalate)

• Product Name: Dinonyl phthalate
• CAS No: 84-76-4
• MF: C₂₆H₄₂O₄
• MW: 418.609288692474
• MDL: MFCD00036237
• CID: 34324
• PubChem ID: 87574535
• Update Time: 2025-10-31

Dinonyl phthalate Chemical and Physical Properties

Names and Identifiers

• Dinonyl phthalate
• 1,2-Benzenedicarboxylic acid dinonyl ester
• DI-N-NONYL PHTHALATE
• Dinonyl-1,2-benzenedicarboxylate
• Dinonyl-o-phthalate
• DNP
• PHTHALIC ACID, BIS NONYL ESTER
• PHTHALIC ACID DI-N-NONYL ESTER
• PHTHALIC ACID DINONYL ESTER
• PHTHALIC ACID, NONYL ESTER
• 1,2-benzenediacarboxylicaciddinonylester
• 1,2-benzenedicarboxylicacid,dinonylacid
• Bisoflex 91
• Bisoflex DNP
• bisolflex91
• Ceneg
• di-n-nonylphthalate(dnnp)
• ditrimethylhexylphthalate
• Dinonyl Phthalate (mixture of isomers)
• Dinonylphthalate Solution
• n-Dinonyl Phthalate Acid Ester solution
• 1,2-BENZENEDICARBOXYLICACID, 1,2-DINONYL ESTER
• 1,2-dinonyl benzene-1,2-dicarboxylate
• di-n-decyl phthalate
• DI-N-NONYL PHTHALATE-D4
• Dinonyl o-phthalate
• Nonyl phthalate
• Phthalic acid, bis-nonyl ester
• Phthalsaeure-dinonylester
• Unimoll DN
• Phthalic Acid Dinonyl Ester (mixture of isomers)
• 1,2-Benzenedicarboxylic acid, dinonyl ester (9CI)
• Phthalic acid, dinonyl ester (6CI, 8CI)
• Dinonyl 1,2-benzenedicarboxylate
• Phthalic anhydride diester with Linevol 9
• Synplast 9P-N

• MDL： MFCD00036237
• Inchi： 1S/C26H42O4/c1-3-5-7-9-11-13-17-21-29-25(27)23-19-15-16-20-24(23)26(28)30-22-18-14-12-10-8-6-4-2/h15-16,19-20H,3-14,17-18,21-22H2,1-2H3
• InChI Key： DROMNWUQASBTFM-UHFFFAOYSA-N
• SMILES： O=C(C1C(C(OCCCCCCCCC)=O)=CC=CC=1)OCCCCCCCCC
• BRN： 1916263

Computed Properties

• Exact Mass: 418.30800
• Monoisotopic Mass: 418.308
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 30
• Rotatable Bond Count: 20
• Complexity: 395
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 52.6A^2

Experimental Properties

• Color/Form: Colorless or light yellow clear viscous liquid, special smell, neutral reaction
• Density: 0.97
• Melting Point: -33.15°C
• Boiling Point: 245°C/5mmHg(lit.)
• Flash Point: 216 ºC
• Refractive Index: 1.4825-1.4845
• Water Partition Coefficient: <1 g/L (20 ºC)
• PSA: 52.60000
• LogP: 7.50140
• Sensitiveness: Sensitive to light
• Solubility: It is miscible with a variety of organic solvents and insoluble in water.

Dinonyl phthalate Security Information

• WGK Germany：1
• Safety Instruction： S24/25
• RTECS：TI1800000
• TSCA：Yes
• Storage Condition：The package shall be complete and handled with care. The warehouse shall be ventilated, kept away from open fire, high temperature and stored separately from oxidant

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on Dinonyl phthalate

Dinonyl phthalate (CAS No. 84-76-4): Applications and Recent Research Developments

Dinonyl phthalate, chemically known as Dinonyl phthalate (CAS No. 84-76-4), is a widely utilized compound in the chemical industry due to its unique properties and versatility. This white, waxy solid is primarily used as a plasticizer, enhancing the flexibility and durability of plastics. Its molecular structure, consisting of two nonyl groups attached to a phthalate core, contributes to its excellent compatibility with various polymers, making it a preferred choice in the manufacturing of polyvinyl chloride (PVC) and other synthetic resins.

The chemical formula of Dinonyl phthalate is C₂₆H₄₂O₄, reflecting its large hydrocarbon chain which provides thermal stability and resistance to degradation. These characteristics make it particularly suitable for applications in automotive parts, construction materials, and consumer goods where long-term performance is critical. The compound's low volatility and high viscosity further enhance its suitability as a plasticizer in environments where moisture and temperature fluctuations are common.

In recent years, research on Dinonyl phthalate (CAS No. 84-76-4) has expanded beyond its traditional applications into new areas such as biodegradable materials and environmental science. Studies have explored its potential role in developing eco-friendly plasticizers that can replace traditional phthalates like bisphenol A (BPA), which have raised health concerns. The investigation into Dinonyl phthalate's biodegradability has shown promising results, suggesting that it may decompose more readily in natural environments compared to other synthetic alternatives.

One of the most significant advancements in the field has been the development of Dinonyl phthalate-based nanocomposites. These materials combine the properties of Dinonyl phthalate with nanoscale fillers to create materials with enhanced mechanical strength, electrical conductivity, and thermal stability. Such nanocomposites are being explored for use in advanced electronics, sensors, and energy storage devices. The ability of Dinonyl phthalate to improve the dispersion of nanoparticles without compromising the integrity of the polymer matrix has made it a valuable component in these high-performance materials.

The pharmaceutical industry has also shown interest in Dinonyl phthalate (CAS No. 84-76-4) for its potential applications in drug delivery systems. Research has demonstrated that this compound can form stable complexes with various therapeutic agents, improving their solubility and bioavailability. Additionally, its biocompatibility makes it a suitable candidate for use in medical implants and coatings where prolonged exposure to biological tissues is required. These findings have opened up new avenues for the development of innovative pharmaceutical formulations.

Environmental scientists have been particularly focused on understanding the ecological impact of Dinonyl phthalate. While it is generally considered less toxic than some other synthetic plasticizers, studies have investigated its effects on aquatic organisms and soil ecosystems. Recent research has highlighted the importance of proper disposal methods to minimize environmental release. Efforts are underway to develop monitoring techniques that can accurately measure Dinonyl phthalate levels in water sources and predict its long-term behavior in different environmental conditions.

The industrial applications of Dinonyl phthalate continue to evolve with advancements in material science and manufacturing technologies. Researchers are exploring ways to optimize its production processes to reduce energy consumption and waste generation. Innovations such as green chemistry principles are being applied to develop more sustainable methods for synthesizing this compound without compromising its desirable properties. These efforts align with global initiatives aimed at promoting circular economy practices and reducing the environmental footprint of industrial chemicals.

Future research directions for Dinonyl phthalate (CAS No. 84-76-4) include investigating its potential as a flame retardant additive and studying its interactions with other functionalized polymers. The ability to tailor its properties through chemical modifications offers exciting possibilities for creating next-generation materials with tailored functionalities. As our understanding of this compound grows, so does its potential to contribute to advancements across multiple industries.